Cas no 55520-89-3 (Hexadecanoic acid, trimethylsilyl ester)

• Product Name: Hexadecanoic acid, trimethylsilyl ester
• CAS No: 55520-89-3
• MF: C₁₉H₄₀O₂Si
• MW: 328.605207443237
• CID: 351668
• PubChem ID: 521638
• Update Time: 2025-04-19

Hexadecanoic acid, trimethylsilyl ester Chemical and Physical Properties

Names and Identifiers

• Hexadecanoic acid, trimethylsilyl ester
• Palmitic acid trimethylsilyl ester
• trimethylsilyl hexadecanoate
• Hexadecanoic acid, TMS
• Hexadecanoic acid, TMS ester
• Palmitic acid, TMS
• Q63408679
• DTXSID10334702
• Trimethylsilyl palmitate #
• palmitic acid tms ester
• HKNNSWCACQFVIK-UHFFFAOYSA-N
• 55520-89-3
• Palmitic acid, trimethylsilyl ester
• SCHEMBL11085626
• Trimethylsilyl palmitate
• Palmitic Acid, TMS derivative

• Inchi： 1S/C19H40O2Si/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19(20)21-22(2,3)4/h5-18H2,1-4H3
• InChI Key： HKNNSWCACQFVIK-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C)OC(CCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 328.2799
• Monoisotopic Mass: 328.27975705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 16
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Trimethylsilyl esters